Cas no 2287340-28-5 (1-(Chloromethyl)-3-(2-methoxyethyl)bicyclo[1.1.1]pentane)

• Product Name: 1-(Chloromethyl)-3-(2-methoxyethyl)bicyclo[1.1.1]pentane
• CAS No: 2287340-28-5
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 6001036
• PubChem ID: 137944812
• Update Time: 2025-05-20

1-(Chloromethyl)-3-(2-methoxyethyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-3-(2-methoxyethyl)bicyclo[1.1.1]pentane
• 2287340-28-5
• EN300-6760704

• Inchi： 1S/C9H15ClO/c1-11-3-2-8-4-9(5-8,6-8)7-10/h2-7H2,1H3
• InChI Key： TYYNBVIXACUZIC-UHFFFAOYSA-N
• SMILES： ClCC12CC(CCOC)(C1)C2

Computed Properties

• Exact Mass: 174.0811428g/mol
• Monoisotopic Mass: 174.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(Chloromethyl)-3-(2-methoxyethyl)bicyclo[1.1.1]pentane

1-(Chloromethyl)-3-(2-methoxyethyl)bicyclo[1.1.1]pentane (CAS 2287340-28-5): A Versatile Building Block in Modern Organic Synthesis

The compound 1-(Chloromethyl)-3-(2-methoxyethyl)bicyclo[1.1.1]pentane (CAS 2287340-28-5) represents an intriguing class of bridged bicyclic compounds that has gained significant attention in pharmaceutical and materials chemistry. This structurally unique molecule features a bicyclo[1.1.1]pentane core, which serves as a valuable bioisostere for para-substituted benzene rings, offering improved metabolic stability and reduced conformational flexibility in drug design.

Recent studies highlight the growing importance of bicyclo[1.1.1]pentane derivatives in addressing contemporary challenges in medicinal chemistry. The 1-(chloromethyl)-3-(2-methoxyethyl) substitution pattern makes this compound particularly valuable for cross-coupling reactions and click chemistry applications. Researchers are actively exploring its potential in developing novel PROTACs (Proteolysis Targeting Chimeras), a hot topic in current drug discovery that addresses previously "undruggable" targets.

The physicochemical properties of 1-(Chloromethyl)-3-(2-methoxyethyl)bicyclo[1.1.1]pentane contribute to its versatility. The chloromethyl group provides an excellent handle for further functionalization through nucleophilic substitution, while the 2-methoxyethyl side chain enhances solubility in both organic and aqueous media. This balance makes it particularly useful in bioconjugation strategies and the development of targeted drug delivery systems.

In materials science, this compound has shown promise in the synthesis of advanced polymers with unique mechanical properties. The strained bicyclic structure can impart exceptional rigidity to polymer backbones, while the functional groups allow for controlled polymerization. Current research explores its potential in creating self-healing materials and high-performance coatings, addressing industry demands for more durable and sustainable materials.

The synthetic accessibility of 1-(Chloromethyl)-3-(2-methoxyethyl)bicyclo[1.1.1]pentane (CAS 2287340-28-5) has improved significantly in recent years, with several scalable synthetic routes now available. Modern flow chemistry approaches have enabled more efficient production, reducing costs and improving purity. These advancements have made the compound more accessible for both academic research and industrial applications.

From a drug discovery perspective, this compound addresses several current challenges in medicinal chemistry. Its ability to serve as a spacer or linker in drug design helps optimize pharmacokinetic properties, particularly in the development of CNS-active compounds where blood-brain barrier penetration is crucial. The growing interest in covalent inhibitors has further increased demand for such functionalized bicyclic building blocks.

The market outlook for 1-(Chloromethyl)-3-(2-methoxyethyl)bicyclo[1.1.1]pentane appears promising, with increasing adoption in both pharmaceutical and specialty chemical sectors. As the demand for novel drug scaffolds continues to rise, particularly in areas like protein degraders and fragment-based drug discovery, this compound is well-positioned to play a significant role in next-generation therapeutics development.

Quality control and analytical characterization of 1-(Chloromethyl)-3-(2-methoxyethyl)bicyclo[1.1.1]pentane have benefited from advances in analytical techniques. Modern HPLC-MS methods and NMR spectroscopy allow for precise determination of purity and structural confirmation, ensuring reliable performance in research applications. These analytical capabilities are particularly important given the compound's increasing use in high-throughput screening platforms.

Environmental and safety considerations for handling 1-(Chloromethyl)-3-(2-methoxyethyl)bicyclo[1.1.1]pentane follow standard laboratory protocols for organochlorine compounds. Proper personal protective equipment and ventilation are recommended during handling. The compound's stability profile and storage requirements make it suitable for standard laboratory conditions, contributing to its growing popularity as a research chemical.

Future research directions for this compound likely include exploration of its catalytic applications and potential in asymmetric synthesis. The unique three-dimensional structure may offer interesting possibilities in chiral induction and stereoselective transformations. Additionally, its incorporation into metal-organic frameworks (MOFs) could open new avenues in materials science and gas storage applications.